Cas no 1125409-67-7 (5-Methyl-1,2-thiazole-4-carboxylic acid)

5-Methyl-1,2-thiazole-4-carboxylic acid is a heterocyclic carboxylic acid featuring a thiazole core with a methyl substituent at the 5-position and a carboxylic acid functional group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its thiazole moiety imparts unique electronic and steric properties, making it valuable for constructing biologically active molecules. The carboxylic acid group allows for further functionalization through amidation, esterification, or other derivatization reactions. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its structural features make it a useful building block for medicinal chemistry and materials science applications.

5-Methyl-1,2-thiazole-4-carboxylic acid structure

1125409-67-7 structure

Product Name:5-Methyl-1,2-thiazole-4-carboxylic acid

CAS No:1125409-67-7

MF:C₅H₅NO₂S

MW:143.163699865341

MDL:MFCD11841115

CID:4726575

PubChem ID:82417901

Update Time:2025-06-07

5-Methyl-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-1,2-thiazole-4-carboxylic acid
- MDL： MFCD11841115
- Inchi： 1S/C5H5NO2S/c1-3-4(5(7)8)2-6-9-3/h2H,1H3,(H,7,8)
- InChI Key： CNCABJNNZWFJPP-UHFFFAOYSA-N
- SMILES： S1C(C)=C(C(=O)O)C=N1

Computed Properties

Exact Mass: 143.00409958g/mol
Monoisotopic Mass: 143.00409958g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 78.4
XLogP3: 0.9

5-Methyl-1,2-thiazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-99520-1g	5-methyl-1,2-thiazole-4-carboxylic acid	1125409-67-7	95%	1g	$1057.0	2023-09-01
Enamine	EN300-99520-5g	5-methyl-1,2-thiazole-4-carboxylic acid	1125409-67-7	95%	5g	$3065.0	2023-09-01
Enamine	EN300-99520-10g	5-methyl-1,2-thiazole-4-carboxylic acid	1125409-67-7	95%	10g	$4545.0	2023-09-01
Enamine	EN300-99520-0.05g	5-methyl-1,2-thiazole-4-carboxylic acid	1125409-67-7	95.0%	0.05g	$245.0	2025-02-21
Enamine	EN300-99520-0.1g	5-methyl-1,2-thiazole-4-carboxylic acid	1125409-67-7	95.0%	0.1g	$366.0	2025-02-21
Enamine	EN300-99520-0.25g	5-methyl-1,2-thiazole-4-carboxylic acid	1125409-67-7	95.0%	0.25g	$524.0	2025-02-21
Enamine	EN300-99520-0.5g	5-methyl-1,2-thiazole-4-carboxylic acid	1125409-67-7	95.0%	0.5g	$824.0	2025-02-21
Enamine	EN300-99520-1.0g	5-methyl-1,2-thiazole-4-carboxylic acid	1125409-67-7	95.0%	1.0g	$1057.0	2025-02-21
Enamine	EN300-99520-2.5g	5-methyl-1,2-thiazole-4-carboxylic acid	1125409-67-7	95.0%	2.5g	$2071.0	2025-02-21
Enamine	EN300-99520-5.0g	5-methyl-1,2-thiazole-4-carboxylic acid	1125409-67-7	95.0%	5.0g	$3065.0	2025-02-21